Cas no 1332355-11-9 ((2,5-difluorophenyl)3-(methylsulfanyl)phenylmethanone)

• Product Name: (2,5-difluorophenyl)3-(methylsulfanyl)phenylmethanone
• CAS No: 1332355-11-9
• MF: C₁₄H₁₀F₂OS
• MW: 264.290409564972
• MDL: MFCD20041385
• CID: 5571915
• PubChem ID: 54595970
• Update Time: 2025-10-30

(2,5-difluorophenyl)3-(methylsulfanyl)phenylmethanone Chemical and Physical Properties

Names and Identifiers

• (2,5-difluorophenyl)[3-(methylsulfanyl)phenyl]methanone
• Methanone, (2,5-difluorophenyl)[3-(methylthio)phenyl]-
• (2,5-difluorophenyl)3-(methylsulfanyl)phenylmethanone

• MDL： MFCD20041385
• Inchi： 1S/C14H10F2OS/c1-18-11-4-2-3-9(7-11)14(17)12-8-10(15)5-6-13(12)16/h2-8H,1H3
• InChI Key： YRLPZUGLHJRHFY-UHFFFAOYSA-N
• SMILES： C(C1=CC(F)=CC=C1F)(C1=CC=CC(SC)=C1)=O

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• Boiling Point: 400.2±45.0 °C(Predicted)

Additional information on (2,5-difluorophenyl)3-(methylsulfanyl)phenylmethanone

Recent Advances in the Study of (2,5-difluorophenyl)3-(methylsulfanyl)phenylmethanone (CAS: 1332355-11-9)

In recent years, the compound (2,5-difluorophenyl)3-(methylsulfanyl)phenylmethanone (CAS: 1332355-11-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The presence of difluorophenyl and methylsulfanyl groups in its structure contributes to its distinct chemical properties, making it a subject of interest for drug discovery and development.

A recent study published in the Journal of Medicinal Chemistry explored the synthesis and biological evaluation of (2,5-difluorophenyl)3-(methylsulfanyl)phenylmethanone. The research team employed a multi-step synthetic route to obtain the compound with high purity and yield. The study highlighted the compound's ability to modulate specific biological targets, particularly in the context of inflammatory and neurodegenerative diseases. The findings suggest that this molecule could serve as a lead compound for the development of novel therapeutics.

Another significant development was reported in a preprint article on bioRxiv, where researchers investigated the pharmacokinetic properties of (2,5-difluorophenyl)3-(methylsulfanyl)phenylmethanone. The study utilized advanced analytical techniques, including liquid chromatography-mass spectrometry (LC-MS), to assess the compound's stability, bioavailability, and metabolic profile. The results indicated favorable pharmacokinetic characteristics, with the compound demonstrating good oral absorption and moderate half-life in preclinical models.

In addition to its therapeutic potential, (2,5-difluorophenyl)3-(methylsulfanyl)phenylmethanone has also been studied for its role in chemical biology. A recent paper in ACS Chemical Biology described the use of this compound as a chemical probe to investigate protein-ligand interactions. The researchers employed X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy to elucidate the binding mode of the molecule with its target protein, providing valuable insights into its mechanism of action.

Despite these promising findings, challenges remain in the development of (2,5-difluorophenyl)3-(methylsulfanyl)phenylmethanone as a therapeutic agent. A review article in Drug Discovery Today discussed the need for further optimization of the compound's physicochemical properties to enhance its drug-like characteristics. The authors emphasized the importance of addressing potential off-target effects and improving selectivity to minimize adverse reactions.

Looking ahead, ongoing research efforts are focused on exploring the full therapeutic potential of (2,5-difluorophenyl)3-(methylsulfanyl)phenylmethanone. Collaborative initiatives between academic institutions and pharmaceutical companies are underway to advance the compound through preclinical and clinical development. With its unique chemical structure and promising biological activity, this molecule represents a compelling candidate for future drug discovery programs.